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Compound of Interest

Compound Name:
1-(2-Bromoethoxy)-4-

fluorobenzene

Cat. No.: B1271244 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-(2-Bromoethoxy)-4-fluorobenzene

This guide provides comprehensive safety and handling information for 1-(2-Bromoethoxy)-4-
fluorobenzene, tailored for researchers, scientists, and professionals in drug development.

The following sections detail the compound's properties, associated hazards, and essential

safety protocols to ensure its proper use in a laboratory setting.

Chemical and Physical Properties
1-(2-Bromoethoxy)-4-fluorobenzene is a fluorinated aromatic bromoalkoxy compound. Its key

physical and chemical properties are summarized below.
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Property Value Reference

CAS Number 332-48-9 [1][2]

Molecular Formula C8H8BrFO [2][3]

Molecular Weight 219.06 g/mol [2]

Appearance
Clear colorless to brownish

liquid after melting
[3]

Melting Point 58-60 °C [3]

Boiling Point 66 °C at 0.1 mmHg [3]

Synonyms
4-Fluorophenoxy-ethylbromide,

β-Bromo-4-fluorophenetole
[3]

Hazard Identification and Toxicology
While the toxicological properties of 1-(2-Bromoethoxy)-4-fluorobenzene have not been fully

investigated, it is classified as a hazardous substance.[2] It is crucial to handle this compound

with care, assuming it may have significant health effects.

GHS Hazard Classification:

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity H335: May cause respiratory irritation

Acute Effects: This compound is an irritant to the skin, eyes, and mucous membranes of the

upper respiratory tract.[2] Ingestion and inhalation may be harmful.[2]

Chronic Effects: Long-term exposure effects have not been determined. As with many

halogenated organic compounds, repeated exposure should be avoided.
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Toxicology Data: Specific quantitative toxicity data such as LD50 or LC50 values for 1-(2-
Bromoethoxy)-4-fluorobenzene are not currently available.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling 1-(2-Bromoethoxy)-4-
fluorobenzene to prevent exposure.

Body Part Recommended Protection
Specifications and Best
Practices

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended for splash

hazards.

Must be compliant with ANSI

Z87.1 standards.[4][5]

Skin

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). A

flame-resistant lab coat should

be worn.

Inspect gloves before each

use. Lab coats should be fully

buttoned.[4][6]

Respiratory

Use in a well-ventilated area,

preferably within a chemical

fume hood.

If ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[4][7]

Footwear

Closed-toe shoes made of a

material that resists chemical

penetration.

---

Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:
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All work with 1-(2-Bromoethoxy)-4-fluorobenzene should be conducted in a well-ventilated

chemical fume hood.[2][8]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[2]

Keep containers tightly closed when not in use.[2]

Take precautionary measures against static discharge.

Storage:

Store in a cool, dry, and well-ventilated place.[2][9]

Keep containers tightly closed.[2]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

First Aid Measures
In the event of accidental exposure, immediate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of clean,

running water for at least 15 minutes, keeping

the eyelids open. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with soap

and generous quantities of running water.

Remove contaminated clothing. If irritation

persists, seek medical attention.[2][4]

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Accidental Release and Firefighting Measures
Accidental Release: In case of a spill, follow these procedures:

Evacuate all non-essential personnel from the area.[10]

Wear appropriate PPE, including respiratory protection if necessary.[11]

Contain the spill using absorbent materials such as vermiculite, sand, or commercial

sorbents.[11][12]

Carefully collect the absorbed material into a sealed, properly labeled container for

hazardous waste disposal.[11][12]

Clean the spill area with a suitable solvent, followed by soap and water.[13]

All materials used for cleanup should be disposed of as hazardous waste.[11]
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Firefighting:

Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol/polymer foam.[2]

Hazards: The compound emits toxic fumes under fire conditions.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[14]

Disposal Considerations
All waste containing 1-(2-Bromoethoxy)-4-fluorobenzene must be treated as hazardous

waste.

Collect waste in a designated, properly labeled, and sealed container.

Halogenated organic waste should be segregated from non-halogenated waste streams.[8]

Dispose of the waste in accordance with all local, state, and federal regulations.[8]

Experimental Protocols
The following are generalized protocols for handling 1-(2-Bromoethoxy)-4-fluorobenzene.

Specific experimental procedures should be adapted based on a thorough risk assessment.

Protocol 1: Weighing and Transferring

Preparation: Ensure the chemical fume hood is operational and the work area is clean. Don

all required PPE.

Weighing: Tare a suitable container on a balance inside the fume hood. Carefully transfer the

required amount of the compound into the container using a clean spatula.

Transfer: If transferring to a reaction vessel, do so within the fume hood. If the compound is

in its liquid state (above 58-60 °C), use a glass pipette or syringe.

Cleanup: Immediately clean any minor spills. Seal the stock container and return it to its

designated storage location.
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Protocol 2: Use in a Chemical Reaction

Setup: Assemble the reaction apparatus within a chemical fume hood.

Addition: Add 1-(2-Bromoethoxy)-4-fluorobenzene to the reaction vessel as per the

experimental plan. If the reaction is heated, ensure a condenser is in place to prevent the

escape of volatile materials.

Monitoring: Monitor the reaction from outside the fume hood whenever possible. Keep the

fume hood sash at the lowest practical height.

Workup: Quench and work up the reaction within the fume hood. All solvent extractions and

transfers should be performed in the hood.

Waste Collection: Collect all liquid and solid waste in appropriately labeled hazardous waste

containers.

Visualized Workflows and Relationships
The following diagrams illustrate key safety-related workflows for handling 1-(2-
Bromoethoxy)-4-fluorobenzene.
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Caption: Generalized workflow for handling 1-(2-Bromoethoxy)-4-fluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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